Cas no 1207034-52-3 (3-3-(4-fluorophenoxy)phenyl-N-(oxolan-2-yl)methylpropanamide)

• Product Name: 3-3-(4-fluorophenoxy)phenyl-N-(oxolan-2-yl)methylpropanamide
• CAS No: 1207034-52-3
• MF: C₂₀H₂₂FNO₃
• MW: 343.39198923111
• CID: 6472486
• PubChem ID: 49676757
• Update Time: 2025-05-25

3-3-(4-fluorophenoxy)phenyl-N-(oxolan-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-3-(4-fluorophenoxy)phenyl-N-(oxolan-2-yl)methylpropanamide
• 3-(3-(4-fluorophenoxy)phenyl)-N-((tetrahydrofuran-2-yl)methyl)propanamide
• SR-01000925706-1
• 1207034-52-3
• VU0526194-1
• 3-[3-(4-fluorophenoxy)phenyl]-N-[(oxolan-2-yl)methyl]propanamide
• SR-01000925706
• 3-[3-(4-fluorophenoxy)phenyl]-N-(oxolan-2-ylmethyl)propanamide
• F5860-2479
• AKOS024525345

• Inchi： 1S/C20H22FNO3/c21-16-7-9-17(10-8-16)25-18-4-1-3-15(13-18)6-11-20(23)22-14-19-5-2-12-24-19/h1,3-4,7-10,13,19H,2,5-6,11-12,14H2,(H,22,23)
• InChI Key： ASMYSJAMYKBZJH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1=CC=CC(=C1)CCC(NCC1CCCO1)=O

Computed Properties

• Exact Mass: 343.15837173g/mol
• Monoisotopic Mass: 343.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-3-(4-fluorophenoxy)phenyl-N-(oxolan-2-yl)methylpropanamide

Comprehensive Overview of 3-3-(4-fluorophenoxy)phenyl-N-(oxolan-2-yl)methylpropanamide (CAS No. 1207034-52-3)

The compound 3-3-(4-fluorophenoxy)phenyl-N-(oxolan-2-yl)methylpropanamide, identified by its CAS No. 1207034-52-3, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenoxy group and an oxolan-2-yl moiety, makes it a subject of interest for drug discovery and therapeutic applications. Researchers are increasingly exploring its interactions with biological targets, particularly in the context of central nervous system (CNS) disorders and metabolic regulation.

In recent years, the demand for novel small-molecule compounds like 3-3-(4-fluorophenoxy)phenyl-N-(oxolan-2-yl)methylpropanamide has surged, driven by advancements in precision medicine and personalized therapeutics. This compound's fluorinated aromatic core enhances its bioavailability and binding affinity, while the propanamide tail contributes to its stability in physiological environments. Such properties align with current trends in drug design, where structure-activity relationships (SAR) are meticulously optimized for efficacy.

One of the most frequently searched questions in scientific databases revolves around the synthetic pathways for CAS No. 1207034-52-3. The compound is typically synthesized via multi-step organic reactions, including nucleophilic substitution and amide coupling. Its 4-fluorophenoxy segment is often derived from 4-fluorophenol, while the oxolan-2-yl group is introduced through reductive amination. These methods are well-documented in peer-reviewed literature, making the compound accessible to researchers worldwide.

Another hot topic is the potential biological activity of 3-3-(4-fluorophenoxy)phenyl-N-(oxolan-2-yl)methylpropanamide. Preliminary studies suggest it may modulate G-protein-coupled receptors (GPCRs), a class of targets implicated in neurodegenerative diseases and chronic pain. Its fluorine atom enhances its ability to penetrate the blood-brain barrier (BBB), a critical factor for CNS-targeted drugs. This has sparked interest in its application for conditions like Alzheimer's disease and Parkinson's disease.

From an SEO perspective, keywords such as "fluorophenoxy derivatives", "oxolan-2-yl propanamide synthesis", and "CAS 1207034-52-3 applications" are highly relevant. These terms reflect the growing curiosity about this compound's mechanistic insights and industrial scalability. Additionally, queries like "how to purify 3-3-(4-fluorophenoxy)phenyl-N-(oxolan-2-yl)methylpropanamide" highlight practical challenges in its handling, which are addressed in technical manuals and patents.

In conclusion, 3-3-(4-fluorophenoxy)phenyl-N-(oxolan-2-yl)methylpropanamide (CAS No. 1207034-52-3) represents a promising candidate for future therapeutic development. Its structural versatility and bioactive potential position it at the forefront of medicinal chemistry research. As the scientific community continues to unravel its properties, this compound is likely to gain further attention in both academic and industrial settings.